Cas no 913088-16-1 (3-(2H-1,2,3-triazol-2-yl)methylpiperidine)

• Product Name: 3-(2H-1,2,3-triazol-2-yl)methylpiperidine
• CAS No: 913088-16-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD28636308
• CID: 5234248
• PubChem ID: 68997041
• Update Time: 2026-03-08

3-(2H-1,2,3-triazol-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Triazol-2-ylmethyl)piperidine
• 3-(2H-1,2,3-triazol-2-yl)methylpiperidine

• MDL： MFCD28636308
• Inchi： 1S/C8H14N4/c1-2-8(6-9-3-1)7-12-10-4-5-11-12/h4-5,8-9H,1-3,6-7H2
• InChI Key： PAHAGNVNAJBUTE-UHFFFAOYSA-N
• SMILES： N1CCCC(CN2N=CC=N2)C1

Additional information on 3-(2H-1,2,3-triazol-2-yl)methylpiperidine

Comprehensive Overview of 3-(2H-1,2,3-triazol-2-yl)methylpiperidine (CAS No. 913088-16-1)

3-(2H-1,2,3-triazol-2-yl)methylpiperidine (CAS No. 913088-16-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a 1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 913088-16-1 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

The 3-(2H-1,2,3-triazol-2-yl)methylpiperidine scaffold is particularly notable for its potential in designing bioactive molecules. Researchers are exploring its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy. The compound’s triazole group is known for its stability and hydrogen-bonding capacity, traits highly valued in medicinal chemistry.

In recent years, the demand for triazole-containing compounds like 913088-16-1 has surged due to their applications in crop protection and antifungal agents. This aligns with global discussions on sustainable agriculture and food security, where users often search for "novel agrochemical intermediates" or "triazole derivatives in farming." The compound’s methylpiperidine segment further enhances its lipophilicity, a critical factor for bioavailability in both human and plant systems.

From a synthetic perspective, CAS 913088-16-1 is often referenced in studies about click chemistry, a technique popularized by Nobel laureate Barry Sharpless. The 1,2,3-triazole ring in this compound is typically formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently queried in academic and industrial research. This connection to click chemistry makes the compound a hot topic in forums discussing green chemistry and high-yield reactions.

Another area of interest is the compound’s potential in neurological research. The piperidine core is a common motif in central nervous system (CNS) drugs, prompting investigations into whether 3-(2H-1,2,3-triazol-2-yl)methylpiperidine could serve as a precursor for neuroprotective agents. Searches like "piperidine derivatives in brain health" or "triazole-based CNS candidates" highlight this niche.

Quality control and analytical methods for 913088-16-1 are also frequently discussed. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of this compound, especially given its use in high-throughput screening. Laboratories often seek protocols for "characterizing triazole-piperidine hybrids," underscoring the need for detailed technical documentation.

In summary, 3-(2H-1,2,3-triazol-2-yl)methylpiperidine (CAS No. 913088-16-1) bridges multiple disciplines—from drug development to agricultural science—making it a compound of enduring interest. Its structural versatility and alignment with trending topics like sustainability and precision therapeutics ensure its continued prominence in scientific literature and industrial applications.